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Compound of Interest

Compound Name: Statolon
CAS No.: 11006-77-2
Cat. No.: B1172468
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for Statolon is readily available. The following
guidance is based on general safety and handling principles for potent, biologically active
substances and should be supplemented by a thorough risk assessment by the user's
institution.

Statolon is an antiviral agent and an inducer of interferon, historically derived from the mold
Penicillium stoloniferum. Its activity is attributed to the presence of a mycovirus containing
double-stranded RNA (dsRNA). Due to its biological activity, it should be handled with care in a
laboratory setting to minimize exposure.

Compound Information
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Property Information Cite

CAS Number 11006-77-2

o A polyanionic polysaccharide
Description o _
from Penicillium stoloniferum.

) ] o Induces interferon production,
Biological Activity o o ) [1]
exhibiting antiviral properties.

Personal Protective Equipment (PPE) and Handling
Plan

Given the lack of specific toxicity data, a conservative approach to handling Statolon is
recommended, treating it as a potentially hazardous compound.

Engineering Controls

o Ventilation: All handling of solid Statolon and preparation of solutions should be conducted
in a certified chemical fume hood or a biological safety cabinet to prevent inhalation of

airborne particles.

Personal Protective Equipment (PPE)
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PPE Item Specification Rationale
Prevents skin contact and
) ) cross-contamination. The outer
Double-gloving with powder-
Gloves glove should be removed and

free nitrile gloves.

disposed of immediately after

handling.

Eye Protection

Chemical splash goggles or a
face shield worn over safety

glasses.

Protects eyes from splashes

and airborne particles.

Lab Coat

A disposable, solid-front lab

coat with tight-fitting cuffs.

Provides a barrier against
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator.

Recommended when handling
the powdered form or if there is

a risk of aerosolization.

Operational Workflow for Handling Statolon

The following diagram outlines the procedural steps for the safe handling of Statolon in a

laboratory setting.

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1172468/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-statolon
https://www.benchchem.com/product/b1172468/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-statolon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4 Preparation )

Don appropriate PPE
(Double gloves, lab coat, eye protection, respirator)

:

Set up work area in a
certified fume hood or BSC

Weigh solid Statolon

Prepare solution

Handling and Experimentation

Gonduct experiment with Statolon squtiorD

4 Cleanup and Disposal )

[Decontaminate work surfaces)
Dispose of liquid waste in
a designated hazardous waste container
Dispose of solid waste and
contaminated PPE in a designated hazardous waste container
[Doff PPE in the correct ordeD
[Wash hands thoroughla

Click to download full resolution via product page

Caption: Operational workflow for handling Statolon.
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Disposal Plan

All waste generated from handling Statolon must be treated as hazardous chemical waste.

e Solid Waste: Unused or expired solid Statolon, as well as contaminated consumables (e.g.,
weigh boats, pipette tips, gloves, lab coats), should be collected in a clearly labeled, sealed
hazardous waste container.

o Liquid Waste: Solutions containing Statolon should be collected in a dedicated, sealed, and
clearly labeled hazardous liquid waste container. Do not dispose of down the drain.

o Decontamination: Work surfaces should be decontaminated with an appropriate cleaning
agent (e.g., 70% ethanol), and the cleaning materials should be disposed of as solid
hazardous waste.

Experimental Protocols: Mechanism of Action

Statolon's antiviral activity stems from its ability to induce the production of interferons. This is
believed to be triggered by the dsRNA component of the mycovirus found in Statolon
preparations. The dsRNA is recognized by host cell pattern recognition receptors (PRRS),
initiating a signaling cascade that leads to the expression of type | interferons.

Signaling Pathway of Statolon-Induced Interferon
Response

The diagram below illustrates the putative signaling pathway initiated by the dsRNA component
of Statolon.
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Caption: Putative signaling pathway for Statolon-induced interferon response.
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Pathway Description:

e Recognition: The dsRNA from Statolon is recognized by Toll-like receptor 3 (TLR3) within
endosomes or by RIG-I-like receptors (RLRs) such as RIG-I and MDADS in the cytoplasm.[2]

» Signaling Cascade: This recognition activates downstream adaptor proteins (TRIF for TLR3,
MAVS for RLRs), which converge on the activation of kinases like TBK1.[2]

« Interferon Production: These kinases phosphorylate and activate transcription factors IRF3
and IRF7, which translocate to the nucleus and induce the transcription of type | interferon
genes (e.g., IFN-a and IFN-[3).

« Interferon Signaling: The newly synthesized interferons are secreted and bind to the
interferon-a/f3 receptor (IFNAR) on the surface of the same or neighboring cells.

o Antiviral State: This binding activates the JAK-STAT signaling pathway, leading to the
transcription of hundreds of interferon-stimulated genes (ISGs) that establish an antiviral
state in the cell, inhibiting viral replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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